Cas no 892845-05-5 (N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide structure
892845-05-5 structure
Product Name:N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
CAS No:892845-05-5
MF:C16H11BrN2O3S
MW:391.239141702652
CID:5839725
PubChem ID:7202911
Update Time:2023-11-21

N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-carboxamide, N-(4-bromo-2-benzothiazolyl)-2,3-dihydro-
    • CCG-342094
    • SMR002121636
    • MLS-0454339.0001
    • AKOS024611997
    • MLS003447218
    • Q27164551
    • N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxin-6-carboxamide
    • 892845-05-5
    • CHEMBL1891751
    • N-(4-bromobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
    • MLS-0454339.0002
    • F1822-0459
    • CHEBI:92790
    • N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
    • Inchi: 1S/C16H11BrN2O3S/c17-10-2-1-3-13-14(10)18-16(23-13)19-15(20)9-4-5-11-12(8-9)22-7-6-21-11/h1-5,8H,6-7H2,(H,18,19,20)
    • InChI Key: MWMPSWOBEJCOBM-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(NC3=NC4=C(Br)C=CC=C4S3)=O)C=C2OCC1

Computed Properties

  • Exact Mass: 389.96738g/mol
  • Monoisotopic Mass: 389.96738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • Density: 1.699±0.06 g/cm3(Predicted)
  • pka: 8.31±0.70(Predicted)

N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Pricemore >>

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